Cas no 828927-95-3 (Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-)

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- is a chiral phosphine-containing phthalazine derivative with potential applications in asymmetric catalysis and coordination chemistry. The compound features a diphenylphosphino-naphthalene moiety coupled with a stereogenic (1R)-1-phenylethoxy group, enhancing its utility as a ligand in transition-metal-catalyzed reactions. Its rigid naphthalene backbone and electron-rich phosphine group contribute to stability and tunable steric and electronic properties, making it suitable for enantioselective transformations. The (1R) configuration at the phenylethoxy substituent further enables precise chiral induction in catalytic systems. This compound is of interest for research in organic synthesis, particularly in developing stereocontrolled methodologies.
Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- structure
828927-95-3 structure
Product Name:Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-
CAS No:828927-95-3
MF:C38H29N2OP
MW:560.623430013657
CID:680670
PubChem ID:11388836
Update Time:2025-06-07

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- Chemical and Physical Properties

Names and Identifiers

    • Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-
    • (R)-(+)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine,min.97
    • (1R)-1-[2-(Diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]phthalazine (ACI)
    • (R,R)-O-PINAP
    • 828927-94-2
    • (R,S)-O-PINAP
    • G79016
    • (R)-(+)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
    • (R)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
    • 828927-95-3
    • CS-0088702
    • (S)-(-)-4-[2-(Diphenylphosphino)-1-Naphthalenyl]-n-[(R)-1-phenylethoxy]phthalazine,min. 97%(R,S)-O-pinap
    • (S)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
    • MFCD11973799
    • Inchi: 1S/C38H29N2OP/c1-27(28-15-5-2-6-16-28)41-38-34-24-14-13-23-33(34)37(39-40-38)36-32-22-12-11-17-29(32)25-26-35(36)42(30-18-7-3-8-19-30)31-20-9-4-10-21-31/h2-27H,1H3
    • InChI Key: CRRMWTXRDGJNLJ-UHFFFAOYSA-N
    • SMILES: N1C(OC(C)C2C=CC=CC=2)=C2C(C=CC=C2)=C(C2=C(P(C3C=CC=CC=3)C3C=CC=CC=3)C=CC3C2=CC=CC=3)N=1

Computed Properties

  • Exact Mass: 560.20175055g/mol
  • Monoisotopic Mass: 560.20175055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 7
  • Complexity: 802
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Melting Point: 64-65°C
  • Sensitiveness: air sensitive
  • Specific Rotation: +78.5° (c 0.25, CHCl3)

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 23 °C
2.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Bis[tris(2-methylphenyl)phosphine]palladium ,  (1S)-1-(Dicyclohexylphosphino)-2-[(1S)-1-(dicyclohexylphosphino)ethyl]ferrocene Solvents: 1,4-Dioxane ;  23 °C → 60 °C
2.2 Solvents: 1,4-Dioxane ;  8 h, 60 °C; 7 h, 60 °C
Reference
Atroposelective Synthesis of PINAP via Dynamic Kinetic Asymmetric Transformation
Han, Seo-Jung; et al, Advanced Synthesis & Catalysis, 2019, 361(3), 441-444

Production Method 2

Reaction Conditions
1.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
1.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Production Method 3

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  2 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
2.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 23 °C; 15 min, 23 °C
1.2 Solvents: Tetrahydrofuran ;  26 h, 23 °C
2.1 Reagents: Pyridine Solvents: Dichloromethane ;  2 h, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
3.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Production Method 5

Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: 1,2-Dichloroethane ;  17 h, 80 °C
1.2 Reagents: Water ;  1 h
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 23 °C; 15 min, 23 °C
2.2 Solvents: Tetrahydrofuran ;  26 h, 23 °C
3.1 Reagents: Pyridine Solvents: Dichloromethane ;  2 h, 0 °C
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
4.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Production Method 6

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Bis[tris(2-methylphenyl)phosphine]palladium ,  (1S)-1-(Dicyclohexylphosphino)-2-[(1S)-1-(dicyclohexylphosphino)ethyl]ferrocene Solvents: 1,4-Dioxane ;  23 °C → 60 °C
1.2 Solvents: 1,4-Dioxane ;  8 h, 60 °C; 7 h, 60 °C
Reference
Atroposelective Synthesis of PINAP via Dynamic Kinetic Asymmetric Transformation
Han, Seo-Jung; et al, Advanced Synthesis & Catalysis, 2019, 361(3), 441-444

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ;  rt; 15 min, 23 °C
1.2 23 °C; 18 h, 60 °C
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 23 °C
3.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Bis[tris(2-methylphenyl)phosphine]palladium ,  (1S)-1-(Dicyclohexylphosphino)-2-[(1S)-1-(dicyclohexylphosphino)ethyl]ferrocene Solvents: 1,4-Dioxane ;  23 °C → 60 °C
3.2 Solvents: 1,4-Dioxane ;  8 h, 60 °C; 7 h, 60 °C
Reference
Atroposelective Synthesis of PINAP via Dynamic Kinetic Asymmetric Transformation
Han, Seo-Jung; et al, Advanced Synthesis & Catalysis, 2019, 361(3), 441-444

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- Raw materials

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- Preparation Products

Additional information on Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- (CAS No. 828927-95-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, exhibits a unique blend of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The molecular framework of Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R) incorporates several key functional groups, including a diphenylphosphino moiety and a (1R)-1-phenylethoxy substituent. These components contribute to its distinct reactivity and interaction capabilities with biological targets, making it an intriguing subject for further investigation. The presence of the diphenylphosphino group, in particular, suggests potential utility in coordination chemistry and catalysis, while the (1R)-configuration indicates a specific stereochemical arrangement that could influence its biological activity.

In recent years, there has been a growing interest in the development of phthalazine derivatives as pharmacological agents. Phthalazines are known for their structural similarity to benzothiophenes and benzopyrans, which are classes of compounds with well-documented biological activities. The compound Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R) represents an advanced derivative with the potential to exhibit enhanced efficacy and selectivity in therapeutic applications.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of the diphenylphosphino and (1R)-1-phenylethoxy groups creates a multifunctional scaffold that can interact with various biological targets. This versatility makes it a valuable tool for medicinal chemists seeking to design novel small-molecule drugs. Furthermore, the stereochemical purity of the (1R)-configuration ensures that interactions with biological receptors are specific and predictable, which is crucial for achieving desired pharmacological effects.

The chemical properties of Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R) also make it suitable for applications in materials science. The diphenylphosphino group can serve as a ligand in coordination complexes, while the phthalazine core provides stability and reactivity. These characteristics are particularly relevant in the design of advanced materials such as organic semiconductors and catalysts. The compound's ability to form stable complexes with transition metals suggests potential use in catalytic processes that could be applied in industrial chemistry.

Recent research has begun to explore the biological activities of phthalazine derivatives. Studies have shown that certain phthalazines exhibit anti-inflammatory, anticancer, and antimicrobial properties. The compound Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R), with its unique structural features, may also contribute to these areas of research. Its ability to interact with biological targets at both the molecular and cellular levels makes it a promising candidate for further investigation.

In conclusion, Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(IR) - 10 - phenylethoxy ] - , ( IR ) - strong > represents an exciting advancement in the field of organic chemistry. Its complex molecular structure and versatile functional groups position it as a valuable tool for drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

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